Cas no 58560-28-4 (DiethylL-2-isothiocyanatoglutarate)

• Product Name: DiethylL-2-isothiocyanatoglutarate
• CAS No: 58560-28-4
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• CID: 377463
• PubChem ID: 143559
• Update Time: 2025-04-19

DiethylL-2-isothiocyanatoglutarate Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-isothiocyanato-, diethyl ester (9CI)
• Diethyl L-2-isothiocyanatoglutarate
• DIETHYL L-2-ISOTHIOCYANTOGLUTARATE
• diethyl 2-isothiocyanatopentanedioate
• Diethyl N-(sulfanylidenemethylidene)glutamate
• A831925
• Pentanedioic acid, 2-isothiocyanato-, diethyl ester
• Diethyl 2-isothiocyanatopentanedioate #
• BEIMBFWLTYKYLU-UHFFFAOYSA-N
• 2-isothiocyanatopentanedioic acid diethyl ester
• 2-Isothiocyanato-pentanedioic acid diethyl ester
• FT-0682082
• Diethyl 2-isothiocyantoglutarate
• 58560-28-4
• Diethyl 2-isothiocyanatoglutarate
• Glutaric acid, 2-isothiocyanato-, diethyl ester
• DTXSID20974113
• DiethylL-2-isothiocyanatoglutarate

• Inchi： 1S/C10H15NO4S/c1-3-14-9(12)6-5-8(11-7-16)10(13)15-4-2/h8H,3-6H2,1-2H3
• InChI Key： BEIMBFWLTYKYLU-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OCC)CCC(=O)OCC

Computed Properties

• Exact Mass: 245.07200
• Monoisotopic Mass: 245.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1,14 g/cm3
• Boiling Point: 328.4°C at 760 mmHg
• Flash Point: 152.4°C
• Refractive Index: 1.504
• PSA: 97.05000
• LogP: 1.36420

DiethylL-2-isothiocyanatoglutarate Security Information

• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives